(tert-Butylamino)(phenyl)methaneperoxol
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Description
(tert-Butylamino)(phenyl)methaneperoxol is a synthetic organic peroxide characterized by a methaneperoxol backbone (CH₂O₂) substituted with a tert-butylamino group and a phenyl ring.
Properties
CAS No. |
194362-51-1 |
|---|---|
Molecular Formula |
C11H17NO2 |
Molecular Weight |
195.26 g/mol |
IUPAC Name |
N-[hydroperoxy(phenyl)methyl]-2-methylpropan-2-amine |
InChI |
InChI=1S/C11H17NO2/c1-11(2,3)12-10(14-13)9-7-5-4-6-8-9/h4-8,10,12-13H,1-3H3 |
InChI Key |
QIQMQLVLXNBCRW-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)NC(C1=CC=CC=C1)OO |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
To contextualize its properties, (tert-Butylamino)(phenyl)methaneperoxol is compared to compounds with analogous tert-butyl and phenyl substituents but differing functional groups (Table 1).
Key Observations
Peroxides generally require controlled conditions due to O–O bond instability, suggesting lower yields or specialized protocols for the target compound.
Steric and Electronic Effects: The tert-butyl group in 15cc and 6 enhances steric protection, improving stability . In (tert-Butylamino)(phenyl)methaneperoxol, the tert-butylamino group may similarly stabilize the peroxide bond but introduce nucleophilic reactivity at the amino site.
Functional Group Reactivity: Unlike silane- or phosphoramidite-protected compounds (6, 9) , the peroxide functional group in (tert-Butylamino)(phenyl)methaneperoxol is prone to homolytic cleavage, enabling radical initiation. This contrasts with the electrophilic reactivity of phosphoramidites in oligonucleotide synthesis.
Thermodynamic Stability: Peroxides like (tert-Butylamino)(phenyl)methaneperoxol are thermally unstable compared to ethers (e.g., phenoxy group in 15cc) or silanes (e.g., 6), necessitating low-temperature storage and inert atmospheres.
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